Cas no 332098-96-1 (3-methyl-7-(2-methylprop-2-en-1-yl)-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-7-(2-methylprop-2-en-1-yl)-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 332098-96-1
• MF: C₁₄H₂₀N₆O₂
• MW: 304.347601890564
• CID: 5976663
• PubChem ID: 776799
• Update Time: 2025-10-18

3-methyl-7-(2-methylprop-2-en-1-yl)-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-7-(2-methylprop-2-en-1-yl)-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 3-Methyl-7-(2-methyl-allyl)-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione
• 3-methyl-7-(2-methylallyl)-8-(piperazin-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-7-(2-methyl-2-propen-1-yl)-8-(1-piperazinyl)-
• AB01256915-02
• F0404-0043
• SCHEMBL555754
• CCG-350499
• Oprea1_262708
• Z239085118
• 3-methyl-7-(2-methylallyl)-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione
• 332098-96-1
• NCGC00317069-01
• UPCMLD0ENAT5837037:001
• AKOS000721833

• Inchi： 1S/C14H20N6O2/c1-9(2)8-20-10-11(18(3)14(22)17-12(10)21)16-13(20)19-6-4-15-5-7-19/h15H,1,4-8H2,2-3H3,(H,17,21,22)
• InChI Key： SCCJMBCXUAFVEL-UHFFFAOYSA-N
• SMILES： N1(CC(C)=C)C2=C(N(C)C(=O)NC2=O)N=C1N1CCNCC1

Computed Properties

• Exact Mass: 304.16477390g/mol
• Monoisotopic Mass: 304.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 9.55±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-methyl-7-(2-methylprop-2-en-1-yl)-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 3-Methyl-7-(2-Methylprop-2-en-1-yl)-8-(Piperazin-1-yl)-2,3,6,7-Tetrahydro-1H-Purine-2,6-dione (CAS No. 332098-96-1)

3-Methyl-7-(2-methylprop-2-en-1-yl)-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 332098-96-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of purine, a fundamental component of nucleic acids and various biologically active molecules. The unique structural features of this compound, including the presence of a piperazine ring and a substituted alkene group, contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-methyl-7-(2-methylprop-2-en-1-yl)-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is characterized by its intricate arrangement of functional groups. The piperazine ring provides the compound with a flexible and hydrophilic region, which can interact with various biological targets. The alkene group adds to the compound's hydrophobicity and can participate in π-stacking interactions with aromatic residues in protein binding sites. These structural elements collectively enhance the compound's ability to bind to specific receptors and enzymes.

Recent research has focused on the potential therapeutic applications of 3-methyl-7-(2-methylprop-2-en-1-yl)-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. Studies have shown that this compound exhibits significant anti-inflammatory properties by modulating the activity of key enzymes involved in the inflammatory response. For instance, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-methyl-7-(2-methylprop-2-en-1-yl)-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also demonstrated neuroprotective properties. Preclinical studies have shown that it can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of oxidative stress and the inhibition of apoptosis in neuronal cells.

The pharmacokinetic properties of 3-methyl-7-(2-methylprop-2-en-1-yl)-8-(piperazin-1-y l)-2,3,6 ,7-tetrahydro - 1 H - purine - 2 , 6 - dione have also been extensively studied. It has been found to have good oral bioavailability and a favorable distribution profile in vivo. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. Its metabolism primarily occurs via hepatic pathways, leading to the formation of several metabolites that are excreted in urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-methyl - 7 - ( 2 - methylprop - 2 - en - 1 - yl ) - 8 - ( piperazin - 1 - yl ) - 2 , 3 , 6 , 7 - tetrahydro - 1 H - purine - 2 , 6 - dione in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 3-methyl - 7 - ( 2 - methylprop - 2 - en - 1 - yl ) - 8 -( piperazin - 1-y l) - 2 , 3 , 6 , 7-tetrahydro - 1 H-purine - 2 , 6-dione (CAS No. 332098–96–1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmacology. As more data from ongoing clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.